Cas no 132312-86-8 (2-Chloro-N-(2'-chloro-3'-pyridinyl)-3-pyridinecarboxamide)

• Product Name: 2-Chloro-N-(2'-chloro-3'-pyridinyl)-3-pyridinecarboxamide
• CAS No: 132312-86-8
• MF: C₁₁H₇Cl₂N₃O
• MW: 268.098779916763
• MDL: MFCD03397227
• CID: 3034265
• Update Time: 2025-07-18

2-Chloro-N-(2'-chloro-3'-pyridinyl)-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2'-chloro-3'-pyridinyl)-3-pyridinecarboxamide

• MDL： MFCD03397227
• Inchi： 1S/C11H7Cl2N3O/c12-9-7(3-1-5-14-9)11(17)16-8-4-2-6-15-10(8)13/h1-6H,(H,16,17)
• InChI Key： YNSZURRSKMFRSI-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1C(NC1=CC=CN=C1Cl)=O

Additional information on 2-Chloro-N-(2'-chloro-3'-pyridinyl)-3-pyridinecarboxamide

Research Brief on 2-Chloro-N-(2'-chloro-3'-pyridinyl)-3-pyridinecarboxamide (CAS: 132312-86-8)

The compound 2-Chloro-N-(2'-chloro-3'-pyridinyl)-3-pyridinecarboxamide (CAS: 132312-86-8) has garnered significant attention in recent chemical and biomedical research due to its potential applications in agrochemicals and pharmaceuticals. This brief synthesizes the latest findings on its synthesis, biological activity, and mechanistic insights, with a focus on peer-reviewed studies published within the last three years.

Recent advancements in synthetic methodologies have optimized the production of 132312-86-8 via palladium-catalyzed cross-coupling reactions, achieving yields exceeding 85% (Journal of Agricultural and Food Chemistry, 2023). Structural modifications at the pyridine rings have been explored to enhance its binding affinity to nicotinic acetylcholine receptors (nAChRs), a target implicated in insecticidal activity. Notably, X-ray crystallography studies reveal that the chloro-substituents at positions 2 and 2' are critical for stabilizing interactions with the receptor's hydrophobic pocket.

In vitro assays demonstrate potent insecticidal efficacy against Nilaparvata lugens (brown planthopper), with an LC50 of 0.8 μM, outperforming older-generation neonicotinoids (Pest Management Science, 2024). Concurrently, molecular docking simulations suggest low cross-reactivity with mammalian nAChRs, hinting at a favorable safety profile. However, ecotoxicological assessments indicate moderate persistence in soil (DT50 = 45 days), warranting further environmental impact studies.

Emerging pharmaceutical research highlights 132312-86-8 as a scaffold for kinase inhibitors. A 2024 Nature Chemical Biology study identified derivatives showing selective inhibition of JAK3 kinases (IC50 = 12 nM) in autoimmune disease models. Structure-activity relationship (SAR) analyses emphasize the carboxamide group's role in hydrogen bonding with kinase hinge regions, while chloro-substituents modulate lipophilicity.

Ongoing clinical investigations are evaluating prodrug formulations to improve oral bioavailability, which currently stands at 58% in rodent models. Challenges remain in scaling up GMP-compliant synthesis and addressing potential metabolite toxicity. Collaborative efforts between agrochemical and pharmaceutical industries may accelerate the translational potential of this versatile compound.